molecular formula C10H8F4O B8441913 alpha-Ethenyl-2-fluoro-3-(trifluoromethyl)benzenemethanol

alpha-Ethenyl-2-fluoro-3-(trifluoromethyl)benzenemethanol

Cat. No. B8441913
M. Wt: 220.16 g/mol
InChI Key: HBKPPBJTMBNVCT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Alpha-Ethenyl-2-fluoro-3-(trifluoromethyl)benzenemethanol is a useful research compound. Its molecular formula is C10H8F4O and its molecular weight is 220.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H8F4O

Molecular Weight

220.16 g/mol

IUPAC Name

1-[2-fluoro-3-(trifluoromethyl)phenyl]prop-2-en-1-ol

InChI

InChI=1S/C10H8F4O/c1-2-8(15)6-4-3-5-7(9(6)11)10(12,13)14/h2-5,8,15H,1H2

InChI Key

HBKPPBJTMBNVCT-UHFFFAOYSA-N

Canonical SMILES

C=CC(C1=C(C(=CC=C1)C(F)(F)F)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 360 g (2.194 mol) of 1-fluoro-2-trifluoromethylbenzene in 3.4 l of anhydrous THF is cooled to -70° C. under a nitrogen atmosphere. 1.508 l (2.412 mol) of a 1.6M solution of n-butyllithium in hexane are added dropwise over 70 minutes while maintaining the temperature below -67° C. and then the mixture is stirred for 30 minutes at -70° C. 154 ml (2.305 mol) of acrolein are then added dropwise over 30 min while maintaining the temperature below -60° C. The mixture is then stirred for 30 min at -70° C. The mixture is allowed to return to room temperature and is poured onto a mixture of 3.8 kg of ice and 300 ml of concentrated H2SO4.
Quantity
360 g
Type
reactant
Reaction Step One
Name
Quantity
3.4 L
Type
solvent
Reaction Step One
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
acrolein
Quantity
154 mL
Type
reactant
Reaction Step Three
[Compound]
Name
ice
Quantity
3.8 kg
Type
reactant
Reaction Step Four
Name
Quantity
300 mL
Type
reactant
Reaction Step Four

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